Cas no 1805106-11-9 (Methyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1805106-11-9
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4813684
• Update Time: 2025-08-03

Methyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H10F3NO4/c1-5-7(9(15)17-3)14-4-6(16-2)8(5)18-10(11,12)13/h4H,1-3H3
• InChI Key： RTFFXAAWRBKLEL-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(C(=O)OC)C=1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on Methyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1805106-11-9): A Comprehensive Overview

Methyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1805106-11-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications in drug development.

The structural features of Methyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate make it a versatile intermediate in the synthesis of various pharmacologically active molecules. The presence of multiple functional groups, including methoxy and trifluoromethoxy substituents, contributes to its unique chemical properties and reactivity. These groups not only influence the compound's solubility and stability but also play a crucial role in its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds with enhanced efficacy and reduced side effects. Methyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate has emerged as a promising candidate in this context, particularly in the design of inhibitors for enzymes involved in inflammatory and metabolic pathways. Its structural analogs have been explored for their potential applications in treating conditions such as diabetes, obesity, and cardiovascular diseases.

The synthesis of Methyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate involves a series of carefully orchestrated chemical reactions, often requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired pyridine core structure efficiently. These techniques not only enhance the synthetic feasibility but also allow for the introduction of complex functional groups with high precision.

The pharmacological profile of Methyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits potent inhibitory activity against several key enzymes, including cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. Additionally, its interaction with other biological targets, such as G protein-coupled receptors (GPCRs), has been investigated for potential therapeutic applications.

The trifluoromethoxy group, a hallmark of Methyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate, is known to enhance the metabolic stability and lipophilicity of drug candidates. This feature is particularly advantageous in drug design, as it can improve oral bioavailability and target specificity. The methoxy substituents further contribute to the compound's overall pharmacokinetic properties by influencing its solubility and distribution within biological systems.

In conclusion, Methyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable tool for researchers developing new therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like Methyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylate are poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.